Cas no 64741-27-1 (2,6-Bis(diphenylphosphino)pyridine)

2,6-Bis(diphenylphosphino)pyridine is a versatile bidentate ligand widely used in coordination chemistry and catalysis. Its rigid pyridine backbone, flanked by two diphenylphosphine groups, provides excellent steric and electronic control in transition metal complexes. This ligand is particularly valued for its ability to stabilize a variety of metal centers, enhancing catalytic activity in cross-coupling, hydrogenation, and C–H activation reactions. The phosphine donors offer strong σ-donor and moderate π-acceptor properties, while the pyridine nitrogen contributes additional coordination flexibility. Its robust structure ensures stability under demanding reaction conditions, making it a preferred choice for designing high-performance catalysts in both academic and industrial applications.
2,6-Bis(diphenylphosphino)pyridine structure
64741-27-1 structure
Product Name:2,6-Bis(diphenylphosphino)pyridine
CAS No:64741-27-1
MF:C29H23NP2
MW:447.447148561478
MDL:MFCD04039760
CID:501176
PubChem ID:635040
Update Time:2025-05-24

2,6-Bis(diphenylphosphino)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(diphenylphosphino)pyridine
    • Pyridine,2,6-bis(diphenylphosphino)-
    • 2,6-bis(diphenylphosphino)-pyridine
    • 2,6-bis-(diphenylphosphino)pyridine
    • 2,6-bis-diphenylphosphanyl-pyridine
    • AC1LCPXX
    • AG-G-43176
    • AK119651
    • CTK5C1667
    • KB-165810
    • (6-diphenylphosphanylpyridin-2-yl)-diphenylphosphane
    • Pyridine, 2,6-bis(diphenylphosphino)-
    • C29H23NP2
    • UNCDYUGALDQNLL-UHFFFAOYSA-N
    • 2,6-Di(diphenylphosphino)pyridine
    • 2,6-bis(diphenyl-phosphino)pyridine
    • 9906AB
    • 2,6-Bis(diphenylphosphino)pyridine #
    • AX8245067
    • A834871
    • (6-diphenylphosphanyl-2-py
    • SCHEMBL2846416
    • AKOS015918134
    • CS-0203244
    • AS-61637
    • F17205
    • (6-diphenylphosphanyl-2-pyridyl)-diphenyl-phosphane
    • FT-0654137
    • DTXSID30348321
    • MFCD04039760
    • 64741-27-1
    • 2,6-bis(diphenylphosphanyl)pyridine
    • MDL: MFCD04039760
    • Inchi: 1S/C29H23NP2/c1-5-14-24(15-6-1)31(25-16-7-2-8-17-25)28-22-13-23-29(30-28)32(26-18-9-3-10-19-26)27-20-11-4-12-21-27/h1-23H
    • InChI Key: UNCDYUGALDQNLL-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=C(N=1)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 447.13079
  • Monoisotopic Mass: 447.13057373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 6.9

Experimental Properties

  • Color/Form: No data avaiable
  • Melting Point: No data available
  • Boiling Point: 563.8±35.0 °C at 760 mmHg
  • Flash Point: 294.8±25.9 °C
  • PSA: 12.89
  • LogP: 4.59800
  • Vapor Pressure: No data available

2,6-Bis(diphenylphosphino)pyridine Security Information

2,6-Bis(diphenylphosphino)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM174334-1g
2,6-BIS(DIPHENYLPHOSPHINO)PYRIDINE
64741-27-1 95%
1g
$888 2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B857373-100mg
2,6-bis-diphenylphosphanyl-pyridine
64741-27-1 98%
100mg
¥758.00 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B857373-500mg
2,6-bis-diphenylphosphanyl-pyridine
64741-27-1 98%
500mg
¥2,680.00 2022-09-29
Chemenu
CM174334-1g
2,6-BIS(DIPHENYLPHOSPHINO)PYRIDINE
64741-27-1 95%
1g
$888 2022-06-10
Alichem
A029190838-1g
2,6-Bis(diphenylphosphino)pyridine
64741-27-1 95%
1g
$931.00 2023-09-01
eNovation Chemicals LLC
D583026-1g
2,6-BIS(DIPHENYLPHOSPHINO)PYRIDINE
64741-27-1 95%
1g
$545 2022-10-25
eNovation Chemicals LLC
D583026-2g
2,6-BIS(DIPHENYLPHOSPHINO)PYRIDINE
64741-27-1 95%
2g
$760 2024-05-24
eNovation Chemicals LLC
D583026-5g
2,6-BIS(DIPHENYLPHOSPHINO)PYRIDINE
64741-27-1 95%
5g
$1380 2024-05-24
Aaron
AR0037L1-5g
2,6-Bis(diphenylphosphino)pyridine
64741-27-1 95%
5g
$556.00 2025-01-21
eNovation Chemicals LLC
D583026-2g
2,6-BIS(DIPHENYLPHOSPHINO)PYRIDINE
64741-27-1 95%
2g
$760 2025-03-01

2,6-Bis(diphenylphosphino)pyridine Related Literature

Additional information on 2,6-Bis(diphenylphosphino)pyridine

Introduction to 2,6-Bis(diphenylphosphino)pyridine (CAS No: 64741-27-1)

2,6-Bis(diphenylphosphino)pyridine, with the chemical formula C34H28P2N2, is a highly versatile and widely utilized ligand in modern coordination chemistry and catalysis. This compound, identified by its CAS number CAS No: 64741-27-1, has garnered significant attention due to its unique structural properties and its profound impact on various chemical transformations. As a bidentate ligand featuring two diphenylphosphino groups attached to a pyridine backbone, it exhibits exceptional chelating capabilities, making it an invaluable tool in the synthesis of complex metal complexes.

The significance of 2,6-Bis(diphenylphosphino)pyridine lies in its ability to stabilize transition metals and facilitate a wide range of catalytic reactions. Its electron-rich phosphorus centers and the electron-withdrawing pyridine ring create a balanced electronic environment that enhances its coordination efficiency. This ligand has been extensively studied in the context of homogeneous catalysis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, where it demonstrates remarkable efficiency and selectivity.

In recent years, the applications of 2,6-Bis(diphenylphosphino)pyridine have expanded beyond traditional catalytic systems. Researchers have explored its potential in polymer chemistry, where it serves as a monomer or additive to enhance the properties of metal-organic frameworks (MOFs). The ligand's ability to form stable complexes with various metals has also made it useful in the development of novel materials for gas storage and separation applications.

The synthesis of 2,6-Bis(diphenylphosphino)pyridine typically involves multi-step organic transformations, starting from commercially available pyridine derivatives and phosphorus-containing precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of this ligand on an industrial scale, making it more accessible for research and commercial applications.

One of the most compelling aspects of 2,6-Bis(diphenylphosphino)pyridine is its role in enabling green chemistry initiatives. By facilitating catalytic processes that are more energy-efficient and environmentally benign, this ligand contributes to the development of sustainable chemical practices. For instance, its use in palladium-catalyzed reactions has reduced the reliance on hazardous reagents and minimized waste generation.

The latest research highlights several innovative applications of 2,6-Bis(diphenylphosphino)pyridine. A notable study published in 2023 demonstrated its effectiveness in the synthesis of complex organic molecules under mild conditions. The study showcased how this ligand could enhance reaction rates while maintaining high selectivity, thereby reducing the need for harsh solvents and catalysts. Additionally, researchers have investigated its potential in bioorthogonal chemistry, where it plays a role in constructing biologically relevant molecules with minimal interference.

In conclusion, 2,6-Bis(diphenylphosphino)pyridine (CAS No: 64741-27-1) is a cornerstone compound in modern coordination chemistry. Its broad utility spans from catalysis to material science, underscoring its importance in both academic research and industrial applications. As new methodologies and discoveries continue to emerge, the potential uses of this ligand are likely to expand even further, solidifying its position as a critical component in the chemist's toolkit.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.